4-{[4-(tert-butyl)phenyl]sulfonyl}-6-chloro-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylic acid

• IUPAC Name: 4-(4-tert-butylphenyl)sulfonyl-6-chloro-2,3-dihydro-1,4-benzoxazine-2-carboxylic acid
• InChI: InChI=1S/C19H20ClNO5S/c1-19(2,3)12-4-7-14(8-5-12)27(24,25)21-11-17(18(22)23)26-16-9-6-13(20)10-15(16)21/h4-10,17H,11H2,1-3H3,(H,22,23)
• InChI Key: SWTUYKWSVHAWRJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)S(=O)(=O)N2CC(OC3=C2C=C(C=C3)Cl)C(=O)O
• Molecular Formula: C19H20ClNO5S
• DSSTOX Substance ID: DTXSID301114403
• Molecular Weight: 409.9 g/mol
• CAS RN: 866134-75-0

Description

The compound “4-{[4-(tert-butyl)phenyl]sulfonyl}-6-chloro-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylic acid” is a chemical compound with a complex structure. It is related to 3,4-dihydro-2H-1,4-benzoxazine-2-carboxylic acid.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound include its melting point, price, vapor pressure, boiling point, toxicity, and specific gravity.

Scientific Research Applications

Nucleating Agent for Polypropylene (PP)

• Application : When added to polypropylene, NA-11 enhances its crystallization behavior. The results show that the tensile strength, flexural strength, and flexural modulus of PP composites increase significantly (by 12.1%, 30.2%, and 41.0%, respectively) when NA-11 is present at 0.1 wt%. .

Fluorescent Properties

• Application : Researchers can explore its potential as a fluorescent probe or label in biological imaging, materials science, or chemical sensing applications. .

Therapeutic Potential

• Application : Further studies could explore its therapeutic potential, such as antimicrobial, antifungal, or anticancer properties. .

Synthetic Precursor

• .

Mechanism of Action

Target of Action

The primary targets of the compound are currently unknown. The compound’s structure suggests it may interact with proteins or enzymes that have affinity for sulfonyl groups

Mode of Action

Based on its structure, it is likely that the sulfonyl group plays a key role in its interaction with its targets . The compound may bind to its targets, causing conformational changes that alter the targets’ function .

Biochemical Pathways

Without specific knowledge of the compound’s targets, it’s challenging to summarize the affected biochemical pathways. Compounds with similar structures have been known to influence pathways involving protein synthesis and enzymatic reactions . The downstream effects of these interactions can vary widely depending on the specific targets and pathways involved.

Pharmacokinetics

The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of this compound are not well-studied. Its bioavailability, or the extent to which it is absorbed and able to exert an effect, is unknown. Factors such as the compound’s solubility, stability, and molecular size can influence its pharmacokinetic properties .

Result of Action

The molecular and cellular effects of the compound’s action are largely dependent on its specific targets and mode of action. Without this information, it’s difficult to predict the exact effects. Based on its structure, it’s likely that the compound could influence cellular processes by modulating the activity of its target proteins or enzymes .

Action Environment

Environmental factors such as pH, temperature, and the presence of other molecules can influence the compound’s action, efficacy, and stability. For instance, extreme pH or temperature conditions could potentially denature the compound, reducing its efficacy . Additionally, the presence of other molecules could either compete with the compound for its targets or alter the compound’s structure, affecting its stability and function .